Cas no 105699-82-9 (CBDA)

• Product Name: CBDA
• CAS No: 105699-82-9
• MF: C₁₇H₁₂N₂O₉
• MW: 388.285184860229
• MDL: MFCD33401639
• CID: 1162575
• PubChem ID: 20237572
• Update Time: 2025-04-20

CBDA Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5,5'-(carbonyldiimino)bis-
• CBDA
• 5,5'-(Carbonylbis(azanediyl))diisophthalic acid
• CS-0170489
• F73493
• YSZC482
• MFCD33401639
• 105699-82-9
• 5,5'-(carbonylbis(azanediyl))-diisophthalic acid
• 5-{[(3,5-dicarboxyphenyl)carbamoyl]amino}benzene-1,3-dicarboxylic acid
• SCHEMBL10893920
• 5,5'-(Carbonylbis(azanediyl))diisophthalicacid
• 5,5 inverted exclamation mark -[Carbonylbis(azanediyl)]diisophthalic Acid
• BS-51916
• SY279993
• 5-[(3,5-dicarboxyphenyl)carbamoylamino]benzene-1,3-dicarboxylic acid

• MDL： MFCD33401639
• Inchi： 1S/C17H12N2O9/c20-13(21)7-1-8(14(22)23)4-11(3-7)18-17(28)19-12-5-9(15(24)25)2-10(6-12)16(26)27/h1-6H,(H,20,21)(H,22,23)(H,24,25)(H,26,27)(H2,18,19,28)
• InChI Key： GDRBVHIQLGZJJP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C(=O)O)C=C(C(=O)O)C=1)NC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 388.05427996g/mol
• Monoisotopic Mass: 388.05427996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives